Cas no 57005-14-8 ((2-chloro-4-methylphenyl)thiourea)

(2-Chloro-4-methylphenyl)thiourea is a thiourea derivative characterized by the presence of a chloro and methyl substituent on the phenyl ring. This compound is primarily utilized in organic synthesis and pharmaceutical research as a versatile intermediate. Its structural features, including the electron-withdrawing chloro group and electron-donating methyl group, enhance its reactivity in nucleophilic substitution and condensation reactions. The thiourea moiety further contributes to its utility in metal coordination and heterocycle formation. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined chemical properties make it suitable for applications in medicinal chemistry, particularly in the development of biologically active molecules.

(2-chloro-4-methylphenyl)thiourea structure

57005-14-8 structure

Product Name:(2-chloro-4-methylphenyl)thiourea

CAS No:57005-14-8

MF:C₈H₉ClN₂S

MW:200.688459157944

MDL:MFCD00060432

CID:946327

PubChem ID:3674928

Update Time:2025-08-03

(2-chloro-4-methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

- (2-chloro-4-methylphenyl)thiourea
- (2-chloro-4-methyl-phenyl)thiourea
- 2-Chloro-4-methylphenylthiourea
- 2-Chloro-4-methyl-phenylthiourea
- AC1MUZBX
- CTK1H3169
- NSC523949
- DS-007726
- DTXSID80394914
- EN300-252234
- N-(2-Chloro-4-methylphenyl)thiourea
- 1-(2-Chloro-4-methylphenyl)thiourea
- AKOS009156268
- 57005-14-8
- NSC-523949
- SCHEMBL11164506
- MDL： MFCD00060432
- Inchi： 1S/C8H9ClN2S/c1-5-2-3-7(6(9)4-5)11-8(10)12/h2-4H,1H3,(H3,10,11,12)
- InChI Key： GNNRBIUCWVOVQD-UHFFFAOYSA-N
- SMILES： ClC1C=C(C)C=CC=1NC(N)=S

Computed Properties

Exact Mass: 200.01767
Monoisotopic Mass: 200.017
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 70.1Å²

Experimental Properties

Density: 1.376
Boiling Point: 310.5°C at 760 mmHg
Flash Point: 141.6°C
Refractive Index: 1.7
PSA: 38.05
LogP: 3.07720

(2-chloro-4-methylphenyl)thiourea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C376938-25mg	(2-chloro-4-methylphenyl)thiourea	57005-14-8		25mg	$ 50.00	2022-04-01
TRC	C376938-50mg	(2-chloro-4-methylphenyl)thiourea	57005-14-8		50mg	$ 95.00	2022-04-01
TRC	C376938-250mg	(2-chloro-4-methylphenyl)thiourea	57005-14-8		250mg	$ 320.00	2022-04-01
Enamine	EN300-252234-0.05g	(2-chloro-4-methylphenyl)thiourea	57005-14-8	95%	0.05g	$69.0	2024-06-19
Enamine	EN300-252234-0.1g	(2-chloro-4-methylphenyl)thiourea	57005-14-8	95%	0.1g	$105.0	2024-06-19
Enamine	EN300-252234-0.25g	(2-chloro-4-methylphenyl)thiourea	57005-14-8	95%	0.25g	$149.0	2024-06-19
Enamine	EN300-252234-0.5g	(2-chloro-4-methylphenyl)thiourea	57005-14-8	95%	0.5g	$284.0	2024-06-19
Enamine	EN300-252234-1.0g	(2-chloro-4-methylphenyl)thiourea	57005-14-8	95%	1.0g	$385.0	2024-06-19
Enamine	EN300-252234-2.5g	(2-chloro-4-methylphenyl)thiourea	57005-14-8	95%	2.5g	$754.0	2024-06-19
Enamine	EN300-252234-5.0g	(2-chloro-4-methylphenyl)thiourea	57005-14-8	95%	5.0g	$1115.0	2024-06-19

(2-chloro-4-methylphenyl)thiourea Related Literature

1. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
3. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
4. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
5. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on (2-chloro-4-methylphenyl)thiourea

Comprehensive Analysis of (2-chloro-4-methylphenyl)thiourea (CAS No. 57005-14-8): Properties, Applications, and Industry Trends

(2-chloro-4-methylphenyl)thiourea (CAS No. 57005-14-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound's thiourea backbone, combined with a chloro-methylphenyl substitution, enables versatile reactivity, making it valuable for synthesizing heterocyclic derivatives. Recent studies highlight its potential as a building block for bioactive intermediates, aligning with the growing demand for sustainable chemical synthesis.

In the context of green chemistry, researchers are exploring 57005-14-8 as a precursor for low-toxicity agrochemicals, addressing global concerns about environmental persistence. Its chloro-aromatic moiety allows selective modifications, a feature frequently searched in structure-activity relationship (SAR) studies. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical parameter for fine chemical applications.

The compound’s thermal stability (decomposition point: 210–215°C) and solubility profile (soluble in polar aprotic solvents like DMSO) make it suitable for high-temperature reactions. Industry forums often discuss its role in catalytic cross-coupling processes, a trending topic in organosulfur chemistry. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper PPE (personal protective equipment) is recommended during lab-scale use.

Emerging applications include its use in photoactive materials, where the thiourea group acts as an electron donor. Patent analyses reveal increasing filings for 57005-14-8-based OLED precursors, reflecting the electronics industry’s focus on energy-efficient displays. Computational chemistry models predict its potential in molecular recognition systems, a hot topic in supramolecular chemistry research.

Supply chain data indicates steady availability of (2-chloro-4-methylphenyl)thiourea from specialty chemical suppliers, with pricing influenced by raw material fluctuations. Quality certifications (e.g., ISO 9001) are crucial for buyers, as emphasized in B2B procurement queries. Storage recommendations include ambient-temperature inert atmospheres to prevent oxidative degradation, a frequent concern in long-term stability studies.

Future research directions may explore its bioconjugation potential for targeted drug delivery systems, leveraging the chloromethyl group’s reactivity. Environmental fate studies (e.g., OECD 301 biodegradability tests) are anticipated to grow, responding to ESG (Environmental, Social, Governance) compliance demands. This positions CAS 57005-14-8 as a compound bridging traditional synthesis and innovative material science.